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Compound of Interest

Compound Name: Lantadene C

Cat. No.: B1674487

Essential Safety and Handling Guide for
Lantadene C

This guide provides crucial safety, handling, and disposal protocols for Lantadene C, a
pentacyclic triterpenoid compound derived from the Lantana camara plant. Researchers,
scientists, and drug development professionals should adhere to these procedures to minimize
exposure risks and ensure a safe laboratory environment. Lantadenes are known for their
toxicity, primarily causing hepatotoxicity and photosensitivity in livestock.[1][2]

Hazard Assessment and Physical Properties

Lantadene C is part of a family of toxic compounds and must be handled with care.[2] While
specific toxicity data for Lantadene C is limited, the known effects of related lantadenes
necessitate stringent safety measures. The unripe berries of the Lantana camara plant are
toxic to humans, and the lantadene class of compounds is responsible for liver damage in
grazing animals.[3][4][5] Ingestion of Lantana camara can lead to cholestasis (blockage of bile
flow) and hepatotoxicity.[2][5]

Quantitative Data on Lantadenes
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Property Data Compound Source
Molecular Formula C35H5405 Lantadene C [6]
Molecular Weight 554.8 g/mol Lantadene C [6]
Appearance Solid powder Lantadene C [6]
Melting Point 302 °C Lantadene B [11[3]
297 °C Lantadene A [1][4]
Solubility Soluble in DMSO Lantadene C [6]
Short-term: 0-4°C;
Storage Long-term: -20°C. Lantadene C [6]
Keep dry and dark.
Acute Toxicity (Oral Partially purified
60 mg/kg (sheep) [2]
LD50) lantadene powder
Acute Toxicity (IV Partially purified
1-3 mg/kg (sheep) [2]

LD50) lantadene powder

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling Lantadene C to prevent skin contact,
inhalation, and eye exposure. General PPE guidelines for handling hazardous chemicals and
pesticides should be strictly followed.[7][8]

o Body Protection: A lab coat is required. For procedures with a high risk of splashing, a
chemical-resistant apron over the lab coat is recommended.[9]

e Hand Protection: Use chemical-resistant gloves, such as nitrile or neoprene rubber.[10]
Latex gloves are not suitable as they offer insufficient protection.[10] Change gloves
immediately if they become contaminated.

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement.
When handling the solid powder or creating solutions where splashing is possible, tightly
fitting chemical splash goggles or a full-face shield must be worn.[8][9]
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o Respiratory Protection: When handling the solid powder outside of a certified chemical fume
hood or ventilated enclosure, a NIOSH-approved respirator with a particulate filter (at least
P2) is required to prevent inhalation.[9]

o Footwear: Closed-toe shoes must be worn in the laboratory. For large-scale operations,
chemical-resistant boots are advised.[10]

Safe Handling and Operational Protocol
Adherence to good industrial hygiene and safety practices is essential.[11]
e Preparation:

o Before handling, ensure all necessary PPE is available and in good condition.

o Designate a specific area for handling Lantadene C, preferably within a certified chemical
fume hood or other ventilated enclosure.

o Ensure an eyewash station and safety shower are accessible.
» Handling the Solid Compound:
o Always handle solid Lantadene C within a fume hood to avoid inhaling the powder.
o Use appropriate tools (spatulas, weigh boats) to handle the powder. Avoid creating dust.
o After handling, decontaminate all surfaces and equipment thoroughly.
» Preparing Solutions:

o When preparing solutions, add the solid Lantadene C to the solvent slowly to avoid
splashing.

o Perform all solution preparations within a fume hood.
e General Practices:

o Do not eat, drink, or smoke in the laboratory area.[11]
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o Wash hands thoroughly with soap and water immediately after handling the compound,
before breaks, and at the end of the workday.[7][11]

o Contaminated work clothing should not be allowed out of the workplace and should be
washed separately from other laundry.[7][11]

Spill and Emergency Procedures
e Minor Spill (Solid):

o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid
generating dust.

o Carefully scoop the material into a labeled hazardous waste container.
o Clean the spill area with a suitable decontamination solution.

e Minor Spill (Liquid):
o Alert personnel in the immediate area.
o Wearing appropriate PPE, cover the spill with a chemical absorbent material.
o Collect the absorbed material into a labeled hazardous waste container.
o Decontaminate the spill area.

e Major Spill:
o Evacuate the area immediately.
o Alert your institution's emergency response team.
o Prevent entry into the affected area.

e Exposure Procedures:
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[e]

Skin Contact: Immediately wash the affected area with plenty of soap and water for at
least 15-20 minutes. Remove contaminated clothing.[7][12]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding
the eyelids open.[12] Seek immediate medical attention.

o Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.[11]

o Ingestion: Do NOT induce vomiting. Seek immediate medical attention and show the
Safety Data Sheet to the medical personnel.[11]

Waste Disposal Plan

All waste containing Lantadene C, including contaminated PPE, absorbent materials, and
empty containers, must be treated as hazardous waste.

¢ Collection: Collect all Lantadene C waste in clearly labeled, sealed, and appropriate
hazardous waste containers.

o Storage: Store waste containers in a designated, secure area away from incompatible
materials.

o Disposal: Dispose of the hazardous waste through your institution's environmental health
and safety office, following all local, state, and federal regulations.[13] Do not dispose of
Lantadene C down the drain or in regular trash.

Workflow for Safe Handling of Lantadene C
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Diagram 1: Safe Handling Workflow for Lantadene C

Click to download full resolution via product page

Caption: Diagram 1: Safe Handling Workflow for Lantadene C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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